Cas no 22439-58-3 (Ethanone,1-(2-dibenzothienyl)-)
22439-58-3 structure
Product Name:Ethanone,1-(2-dibenzothienyl)-
CAS No:22439-58-3
MF:C14H10OS
MW:226.293602466583
CID:261143
PubChem ID:312027
Update Time:2025-04-19
Ethanone,1-(2-dibenzothienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-dibenzothienyl)-
- 1-(2-dibenzothienyl)Ethanone
- 1-(dibenzo[b,d]thiophen-2-yl)ethanone
- 1-Dibenzothiophen-2-yl-aethanon
- 1-dibenzothiophen-2-yl-ethanone
- 2-Acetyldibenzothiophen
- 2-acetyl-dibenzothiophene
- 2-Acetyldibenzothiophene
- EU-0070862
- 1-dibenzothiophen-2-ylethanone
- SCHEMBL7915404
- Ethanone, 1-(2-dibenzothienyl)-
- SR-01000080507-1
- F70532
- 22439-58-3
- 1-(Dibenzo[b,d]thiophen-2-yl)ethan-1-one
- 2-Dibenzothienylmethyl ketone
- SR-01000080507
- NSC-220077
- 2-Dibenzothienyl methyl ketone
- ethanone, 1-(dibenzo[b,d]thien-2-yl)-
- DTXSID20945126
- KETONE, 2-DIBENZOTHIENYL METHYL
- WLN: T B656 HSJ EV1
- AKOS024338518
- NSC220077
- FT-0712617
-
- Inchi: 1S/C14H10OS/c1-9(15)10-6-7-14-12(8-10)11-4-2-3-5-13(11)16-14/h2-8H,1H3
- InChI Key: NTHRMQKFNGUJPH-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=C(C(C)=O)C=CC1=2
Computed Properties
- Exact Mass: 226.0453
- Monoisotopic Mass: 226.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.1989 (rough estimate)
- Boiling Point: 337.91°C (rough estimate)
- Flash Point: 197.3°C
- Refractive Index: 1.5700 (estimate)
- PSA: 17.07
- LogP: 4.25710
Ethanone,1-(2-dibenzothienyl)- Security Information
- Storage Condition:Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse
Ethanone,1-(2-dibenzothienyl)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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